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Compound of Interest

Compound Name: Penflufen

Cat. No.: B166974

Penflufen: A Technical Guide to its Antifungal
Activity Spectrum

Penflufen, a pyrazole-carboxamide fungicide, has emerged as a significant tool in the
management of a wide array of phytopathogenic fungi.[1] Its targeted mode of action, inhibiting
the fungal mitochondrial respiration, provides effective control against numerous economically
important plant diseases. This technical guide offers an in-depth analysis of Penflufen's
biological activity spectrum, complete with quantitative data, detailed experimental protocols,
and visualizations of its mechanism of action and experimental workflows.

Mechanism of Action: Inhibition of Succinate
Dehydrogenase

Penflufen belongs to the succinate dehydrogenase inhibitor (SDHI) class of fungicides.[1][2][3]
Its primary mode of action is the disruption of the fungal mitochondrial electron transport chain
at Complex Il, also known as succinate dehydrogenase (SDH).[1][2][3] This enzyme is a key
component of both the tricarboxylic acid (TCA) cycle and the respiratory chain, responsible for
the oxidation of succinate to fumarate.[4] By binding to the ubiquinone-binding site of Complex
II, Penflufen effectively blocks the transfer of electrons, thereby inhibiting ATP production and
ultimately leading to fungal cell death.[1]

The following diagram illustrates the fungal mitochondrial electron transport chain and the
specific site of action for Penflufen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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